Cas no 1333319-68-8 (1-tert-Butyl 2-ethyl 2-allylpyrrolidine-1,2-dicarboxylate)

• Product Name: 1-tert-Butyl 2-ethyl 2-allylpyrrolidine-1,2-dicarboxylate
• CAS No: 1333319-68-8
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• CID: 1030110
• PubChem ID: 71302097
• Update Time: 2025-10-30

1-tert-Butyl 2-ethyl 2-allylpyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 2-ethyl 2-allylpyrrolidine-1,2-dicarboxylate
• 1-O-tert-butyl 2-O-ethyl 2-prop-2-enylpyrrolidine-1,2-dicarboxylate
• 1-tert-Butyl2-ethyl2-allylpyrrolidine-1,2-dicarboxylate
• 1,2-Pyrrolidinedicarboxylic acid, 2-(2-propen-1-yl)-, 1-(1,1-dimethylethyl) 2-ethyl ester
• 1-tert-Butyl 2-ethyl 2-(prop-2-en-1-yl)pyrrolidine-1,2-dicarboxylate
• 1333319-68-8
• BS-20914
• DTXSID00744513
• 1-(tert-butyl) 2-ethyl 2-allylpyrrolidine-1,2-dicarboxylate
• Ethyl 1-Boc-2-(prop-2-en-1-yl)pyrrolidine-2-carboxylate

• Inchi： 1S/C15H25NO4/c1-6-9-15(12(17)19-7-2)10-8-11-16(15)13(18)20-14(3,4)5/h6H,1,7-11H2,2-5H3
• InChI Key： RGLGSNCDWXORJR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1(C(=O)OCC)CC=C)=O

Computed Properties

• Exact Mass: 283.17835828g/mol
• Monoisotopic Mass: 283.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.8Ų

Additional information on 1-tert-Butyl 2-ethyl 2-allylpyrrolidine-1,2-dicarboxylate

Introduction to 1-tert-Butyl 2-ethyl 2-allylpyrrolidine-1,2-dicarboxylate (CAS No. 1333319-68-8) and Its Emerging Applications in Chemical Biology

The compound 1-tert-butyl 2-ethyl 2-allylpyrrolidine-1,2-dicarboxylate (CAS No. 1333319-68-8) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features, characterized by a pyrrolidine core substituted with tert-butyl, ethyl, and allyl groups, as well as the presence of two carboxylate functionalities, make it a versatile scaffold for the development of novel bioactive molecules.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Pyrrolidine derivatives, in particular, have garnered considerable attention due to their ability to mimic natural product scaffolds and exhibit diverse biological activities. The structural motif of 1-tert-butyl 2-ethyl 2-allylpyrrolidine-1,2-dicarboxylate aligns well with this trend, offering a platform for designing molecules with tailored physicochemical properties and biological efficacy.

The tert-butyl substituent at the C1 position of the pyrrolidine ring introduces steric bulk, which can be leveraged to optimize binding interactions with biological targets. This feature is particularly relevant in the context of enzyme inhibition and receptor modulation. Meanwhile, the ethyl and allyl groups at the C2 position contribute to hydrophobicity and potential for further functionalization via cross-coupling reactions or other synthetic transformations. The presence of two carboxylate groups at the C1 and C2 positions provides additional handles for conjugation or derivatization, enabling the synthesis of prodrugs or targeted delivery systems.

In recent years, there has been growing interest in leveraging computational chemistry and machine learning techniques to accelerate the discovery of bioactive molecules. The structural complexity of 1-tert-butyl 2-ethyl 2-allylpyrrolidine-1,2-dicarboxylate makes it an attractive candidate for these approaches. By integrating experimental data with computational models, researchers can predict binding affinities, metabolic stability, and other key pharmacokinetic properties before undertaking costly synthetic efforts. This strategy has already shown promise in identifying lead compounds for various therapeutic areas.

One particularly exciting application of this compound lies in its potential as a precursor for kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are implicated in numerous diseases, including cancer. The pyrrolidine scaffold is well-known for its ability to interact with ATP-binding pockets in kinase active sites. By modifying the substituents on the pyrrolidine ring—such as those present in 1-tert-butyl 2-ethyl 2-allylpyrrolidine-1,2-dicarboxylate—researchers can fine-tune binding interactions to achieve high selectivity and potency. Preliminary studies have suggested that derivatives of this compound exhibit promising activity against certain kinases, making them valuable starting points for further optimization.

The dual carboxylate functionality also opens up possibilities for covalent drug design strategies. Covalent inhibitors can form stable bonds with target proteins, leading to enhanced binding affinity and prolonged duration of action. This approach has gained significant traction in recent years due to its ability to overcome challenges associated with traditional non-covalent inhibitors, such as drug resistance and off-target effects. The structural features of 1-tert-butyl 2-ethyl 2-allylpyrrolidine-1,2-dicarboxylate make it an ideal candidate for exploring covalent inhibition mechanisms.

Another emerging area where this compound shows promise is in the development of chiral drugs. Chirality plays a crucial role in pharmaceuticals, as enantiomers of a molecule can exhibit vastly different biological activities. The pyrrolidine ring itself is chiral when substituted appropriately, allowing for the synthesis of enantiomerically pure compounds with enhanced therapeutic profiles. Researchers are actively exploring ways to incorporate chiral centers into derivatives of 1-tert-butyl 2-ethyl 2-allylpyrrolidine-1,2-dicarboxylate to develop novel chiral drugs with improved efficacy and reduced side effects.

The synthetic accessibility of this compound also contributes to its appeal as a research tool. Modern synthetic methodologies have made it possible to construct complex heterocyclic frameworks efficiently. The presence of readily available starting materials and well-established reaction protocols allows researchers to rapidly explore analog space and identify new bioactive derivatives. This flexibility is essential for drug discovery programs that require iterative optimization cycles.

In conclusion,1-tert-butyl 2-ethyl 2-allylpyrrolidine-1,2-dicarboxylate (CAS No. 1333319-68-8) represents a structurally intriguing molecule with broad applications in chemical biology and pharmaceutical research. Its unique combination of substituents—tert-butyl, ethyl, allyl, and two carboxylate groups—makes it a versatile scaffold for designing novel bioactive molecules. Recent advances in computational chemistry and drug design strategies have further highlighted its potential as a precursor for kinase inhibitors, covalent drugs, chiral compounds, and other therapeutic agents.

As research continues to uncover new applications for this compound,1-tert-butyl 2-ethyl 2-allylpyrrolidine-1,2-dicarboxylate is poised to play an increasingly important role in the development of next-generation pharmaceuticals. By leveraging its structural features and synthetic accessibility, researchers can continue to push the boundaries of what is possible in medicinal chemistry.